
How to dissolve and store SFB-AMD3465 for
research use?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SFB-AMD3465

Cat. No.: B15612307 Get Quote

Application Notes and Protocols for SFB-
AMD3465
For Research Use Only

Introduction
SFB-AMD3465 is a potent and selective antagonist of the C-X-C chemokine receptor type 4

(CXCR4).[1][2] CXCR4, upon binding its ligand stromal cell-derived factor-1 (SDF-1α or

CXCL12), plays a crucial role in various physiological and pathological processes, including

hematopoiesis, lymphocyte trafficking, and cancer metastasis.[2][3] As a CXCR4 inhibitor, SFB-
AMD3465 blocks the interaction between CXCR4 and CXCL12, thereby modulating

downstream signaling pathways.[1][2][4] These application notes provide detailed protocols for

the proper dissolution and storage of SFB-AMD3465 for use in research settings.
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Characteristic Value

Synonyms

AMD3465, N-[(4-[1,4,8,11-

tetraazacyclotetradec-1-

ylmethyl]phenyl)methyl]-2-pyridinemethanamine

hexahydrobromide

Molecular Formula C24H38N6.6HBr

Molecular Weight 896.07 g/mol

CAS Number 185991-07-5

Solubility Data
Proper dissolution is critical for the accurate and effective use of SFB-AMD3465 in

experimental assays. The solubility of SFB-AMD3465 in commonly used laboratory solvents is

summarized in the table below. It is crucial to use fresh, high-purity solvents to ensure optimal

solubility.

Solvent Solubility Molar Concentration Notes

Water ≥ 100 mg/mL ~111.6 mM
Saturation may not be

known.

DMSO 2 mg/mL 2.23 mM

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[5]

Ethanol Insoluble -
Not a recommended

solvent.

Storage and Stability
The stability of SFB-AMD3465 is dependent on the storage conditions. Following the

recommended storage guidelines will ensure the integrity and activity of the compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15612307?utm_src=pdf-body
https://www.benchchem.com/product/b15612307?utm_src=pdf-body
https://www.selleckchem.com/products/amd3465.html
https://www.benchchem.com/product/b15612307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years
Store protected from

light.

Stock Solution (in

DMSO or Water)
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

Stock Solution (in

DMSO or Water)
-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[5][6] Protect

from light.[6]

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of SFB-AMD3465 in DMSO.

Materials:

SFB-AMD3465 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of SFB-AMD3465 powder to warm to room temperature before

opening to prevent condensation of moisture.
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Weigh: Accurately weigh the desired amount of SFB-AMD3465 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 8.96 mg of SFB-AMD3465.

Dissolve: Add the appropriate volume of fresh DMSO to the powder. For a 10 mM solution, if

you weighed 8.96 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) may assist in dissolution, but avoid excessive

heat.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile polypropylene

tubes. This will minimize the number of freeze-thaw cycles.

Store: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[5][6]

Preparation of Aqueous Stock Solutions
For experiments where DMSO may interfere, an aqueous stock solution can be prepared.

Materials:

SFB-AMD3465 powder

Nuclease-free, sterile water

Sterile, conical-bottom polypropylene tubes

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Equilibrate: Allow the SFB-AMD3465 powder vial to reach room temperature.

Weigh: Weigh the required amount of SFB-AMD3465.

Dissolve: Add the calculated volume of sterile water to the powder.
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Mix: Vortex thoroughly to dissolve the compound completely.

Sterilize: Filter-sterilize the aqueous stock solution using a 0.22 µm syringe filter into a sterile

tube.[6]

Aliquot and Store: Aliquot the sterile solution and store at -80°C or -20°C as described for the

DMSO stock solution.

Visualized Workflows and Pathways
Experimental Workflow: Dissolution and Storage
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Workflow for SFB-AMD3465 Preparation

Preparation

Storage
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(Up to 1 month)

Short-term

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for dissolving and storing SFB-AMD3465.
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Signaling Pathway: CXCR4 Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15612307?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612307?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. Pharmacology of AMD3465: a small molecule antagonist of the chemokine receptor
CXCR4 - PubMed [pubmed.ncbi.nlm.nih.gov]

3. The CXCR4 antagonist AMD3465 regulates oncogenic signaling and invasiveness in vitro
and prevents breast cancer growth and metastasis in vivo - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. The CXCR4 Antagonist AMD3465 Regulates Oncogenic Signaling and Invasiveness In
Vitro and Prevents Breast Cancer Growth and Metastasis In Vivo - PMC
[pmc.ncbi.nlm.nih.gov]

5. selleckchem.com [selleckchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [How to dissolve and store SFB-AMD3465 for research
use?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612307#how-to-dissolve-and-store-sfb-amd3465-
for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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